1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid
1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid
Brand Name:
Vulcanchem
CAS No.:
1796933-05-5
VCID:
VC0142294
InChI:
InChI=1S/C18H20FNO3S.Na/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22;/h1-4,11,17,24H,5-10H2,(H,21,22);/q;+1/p-1
SMILES:
C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(=C(C3)CC(=O)[O-])S.[Na+]
Molecular Formula:
C18H19FNNaO3S
Molecular Weight:
371.402
1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid
CAS No.: 1796933-05-5
Reference Standards
VCID: VC0142294
Molecular Formula: C18H19FNNaO3S
Molecular Weight: 371.402
![1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid - 1796933-05-5](/images/no_structure.jpg)
| CAS No. | 1796933-05-5 |
|---|---|
| Product Name | 1-[2-Cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-1,2,5,6-tetrahydro-4-mercapto-3-pyridineacetic Acid |
| Molecular Formula | C18H19FNNaO3S |
| Molecular Weight | 371.402 |
| IUPAC Name | sodium;2-[1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-sulfanyl-3,6-dihydro-2H-pyridin-5-yl]acetate |
| Standard InChI | InChI=1S/C18H20FNO3S.Na/c19-14-4-2-1-3-13(14)17(18(23)11-5-6-11)20-8-7-15(24)12(10-20)9-16(21)22;/h1-4,11,17,24H,5-10H2,(H,21,22);/q;+1/p-1 |
| Standard InChIKey | XOMFDWOAVFUHNN-UHFFFAOYSA-M |
| SMILES | C1CC1C(=O)C(C2=CC=CC=C2F)N3CCC(=C(C3)CC(=O)[O-])S.[Na+] |
| Last Modified | Aug 20 2021 |
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